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Introduction

Polonium-218 (2:8Po) is a critical, short-lived alpha-emitting radionuclide in the Radon-222
(322Rn) decay chain. With a half-life of approximately 3.1 minutes, its detection and
guantification are essential in various fields, including environmental monitoring, health
physics, and geological studies.[1] The primary challenge in measuring 28Po lies in its rapid
decay and the presence of other alpha-emitting radon and thoron progeny, which can cause
spectral interference.[2][3]

These application notes provide detailed protocols for the detection of 28Po using alpha
spectroscopy, focusing on techniques that offer high resolution and sensitivity. The primary
method discussed is semiconductor-based alpha spectrometry using Passivated Implanted
Planar Silicon (PIPS) detectors. Additionally, alternative methods such as gridded ionization
chambers and liquid scintillation counting are presented.

Key Concepts in Polonium-218 Detection
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Polonium-218 is a daughter product of Radon-222, which is a naturally occurring radioactive
gas. The decay of 22Rn and its progeny is a significant source of natural background radiation.

Radon-222 Decay Chain:

The simplified alpha decay sequence of the Radon-222 series is as follows:

Radon-222 (22Rn) — Polonium-218 (2'8Po) + a (5.49 MeV)

Polonium-218 (218Po) - Lead-214 (24Pb) + a (6.00 MeV)

Lead-214 (3**Pb) — Bismuth-214 (2“Bi) + 3~

Bismuth-214 (24Bi) - Polonium-214 (24Po) + 3~

Polonium-214 (3*4Po) — Lead-210 (¥*°Pb) + a (7.69 MeV)

The distinct alpha energy of 218Po (6.00 MeV) allows for its identification using alpha
spectroscopy. However, its short half-life necessitates rapid sample collection and
measurement.[4]

Alpha Spectroscopy with PIPS Detectors

Passivated Implanted Planar Silicon (PIPS) detectors are the modern standard for high-
resolution alpha spectroscopy.[5] They offer significant advantages over older technologies like
silicon surface barrier (SSB) detectors, including:

o Superior Resolution: Thin entrance windows minimize energy loss and straggling of alpha
particles, resulting in sharper peaks and better separation of closely spaced alpha energies.

[6]

o Excellent Stability and Durability: The implanted ion junction is robust and can be cleaned,
ensuring long-term performance.

o Low Background: PIPS detectors are constructed with low-background materials, crucial for
detecting low levels of activity.[7]

Quantitative Performance of PIPS Detectors
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The performance of PIPS detectors is characterized by their energy resolution and detection

efficiency.

Parameter

Typical Value for 28Po
(6.00 MeV alpha)

Notes

Energy Resolution (FWHM)

15 - 30 keV

FWHM (Full Width at Half
Maximum) is dependent on
detector size, source-to-
detector distance, and

electronics.[7]

Detection Efficiency

10 - 40%

Primarily dependent on the
solid angle between the source
and the detector. Closer
proximity increases efficiency
but can degrade resolution
slightly.[6]

Typical Background

< 0.05 counts/hr/cm? (3-8
MeV)

Low background is essential
for achieving low minimum

detectable activities.[7]

Experimental Protocols
Protocol 1: Detection of Airborne Polonium-218

This protocol details the collection of airborne radon progeny on a filter and subsequent

measurement using an alpha spectrometer with a PIPS detector.

Materials:

e High-volume air sampler with a filter holder.

 Membrane or fiber glass filters (e.g., Millipore AA with 0.8 um pore size).[8]

» Alpha spectrometer with a PIPS detector, vacuum chamber, and multichannel analyzer

(MCA).
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» Calibrated alpha source for energy and efficiency calibration (e.g., a mixed source containing
239py, 241Am, and 244Cm).

Procedure:
e Air Sampling:
o Place a clean filter in the air sampler's filter holder.

o Draw a known volume of air through the filter at a constant flow rate (e.g., 10-50 L/min) for
a short duration (e.g., 5-10 minutes) to collect radon progeny. The short sampling time is
crucial to ensure that the activity of 28Po is significant at the end of sampling.

o Record the start and end times of the sampling.
e Sample Preparation:

o Immediately after sampling, carefully remove the filter using forceps and place it on a
planchet.

o Mount the planchet in the vacuum chamber of the alpha spectrometer, ensuring a fixed
and reproducible source-to-detector distance.

e Alpha Spectrometry Measurement:

o Evacuate the chamber to a pressure below 100 mTorr to minimize energy loss of alpha
particles in the air.

o Apply the recommended bias voltage to the PIPS detector.

o Acquire an alpha spectrum for a predefined time (e.g., 30-60 minutes). The counting time
should be sufficient to obtain statistically significant counts in the 218Po peak.

o Data Analysis:
o l|dentify the alpha peak corresponding to 28Po at approximately 6.00 MeV.

o Determine the net counts in the 2:8Po peak by subtracting the background.
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o Calculate the activity concentration of 2:8Po in the air using the following formula:
C=(N*A)/(e*V*(1-eM-M_s)) *e-At_d))

Where:

C = Activity concentration of 2:8Po (Bg/m3)

N = Net counts in the 218Po peak

A = Decay constant of 218Po (In(2) / 3.1 min)

€ = Detection efficiency for 6.00 MeV alpha particles

V = Volume of air sampled (m3)

t s = Sampling time (min)

t d = Time delay between the end of sampling and the start of counting (min)
Interference Mitigation:

e Spectral Overlap: The 6.00 MeV peak of 28Po can have a slight overlap with the 6.05 MeV
peak of Bismuth-212 (212Bi), a progeny of Thoron (22°Rn).[2] High-resolution detectors and
spectral deconvolution software can be used to separate these peaks. A common method is
to use the distinct 8.78 MeV peak of Polonium-212 (3'2Po) to estimate the contribution of the
thoron progeny to the 6.0 MeV region, as 212Bi and 212Po are in the same decay chain.[2]

o Time-Resolved Spectroscopy: Due to its short half-life, the 218Po peak will decay significantly
faster than other long-lived alpha emitters. By acquiring spectra at different time intervals
after sampling, the decay of the 6.00 MeV peak can be observed and used to confirm the
presence of 28Po and to distinguish it from other radionuclides.

Protocol 2: Time-Resolved Spectroscopy for :8Po
Identification

This protocol leverages the short half-life of 28Po to differentiate it from other radon progeny.
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Procedure:
e Follow steps 1 and 2 of Protocol 1 for sample collection and preparation.
e Sequential Spectrum Acquisition:

o Start the first spectral acquisition immediately after placing the sample in the chamber.
Acquire for a short duration (e.g., 5 minutes).

o Without moving the sample, immediately start a second acquisition for the same duration.
o Repeat this process for several intervals (e.g., 5-6 times).
e Data Analysis:

o For each spectrum, determine the net counts in the 6.00 MeV (?8Po), 7.69 MeV (34Po),
and if present, the 5.30 MeV (#°Po) peaks.

o Plot the net counts of the 6.00 MeV peak as a function of time. The counts should
decrease with a half-life of approximately 3.1 minutes, confirming the presence of 218Po.

o The counts in the 214Po peak will initially increase as its parent, 24Bi (from the decay of
214Ph), builds up and then decay with the effective half-life of its parent nuclides. The
counts from the long-lived 2:°Po will remain relatively constant over the measurement

period.

Alternative Detection Techniques

While PIPS detectors are standard, other techniques can be employed for 2:8Po detection.

Gridded lonization Chambers

Gridded ionization chambers are gas-filled detectors that can offer large sensitive areas and
high detection efficiency. A grid is used to shield the anode from the influence of positive ions,
improving the energy resolution compared to standard ionization chambers. They are
particularly useful for measuring low-level environmental samples.

Quantitative Performance of Gridded lonization Chambers
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Parameter Typical Value Notes

Generally lower than PIPS
) detectors but sufficient for
Energy Resolution (FWHM) 40 - 80 keV ] )
resolving major radon progeny

peaks.[2]

) o High (approaching 50% for 21t Large area allows for efficient
Detection Efficiency )
geometry) counting of sources.

Can be made very low with
Background appropriate materials and

shielding.

Liquid Scintillation Counting (LSC)

LSC is a technique where the sample is mixed with a liquid scintillator cocktail. The energy
from the alpha decay is converted into light, which is then detected by photomultiplier tubes.

Protocol for 2:8Po in Water using LSC:

o Sample Collection: Collect a water sample in a sealed container, minimizing headspace to

prevent radon loss.
e Sample Preparation:

o In a low-background LSC vial, add a water-immiscible scintillator cocktail (e.g., mineral oil-
based).

o Carefully inject a known volume of the water sample into the vial.

o Seal the vial and shake vigorously to promote the partitioning of radon from the water into
the scintillator.

e Equilibration and Measurement:

o Allow the sample to equilibrate for at least 3 hours to allow for the ingrowth of 28Po and
214pg,
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o Count the sample in a liquid scintillation counter with alpha/beta discrimination capabilities.

o Data Analysis: The alpha spectrum from the LSC can be used to identify the peaks of 222Rn,
218Pg, and 214Po. The activity of 28Po can be determined from the counts in its corresponding
energy region.

Quantitative Performance of LSC for Radon Progeny

Parameter Typical Value Notes

] Sufficient to distinguish the
) Moderate (typically lower than )
Energy Resolution ) combined radon and progeny
solid-state detectors)
alpha peak from background.

The 471 counting geometry
Detection Efficiency Very high (approaching 100%) ensures nearly all emitted
alphas are detected.

Minimum Detectable Activity Low, suitable for environmental Dependent on background and
(MDA) monitoring. counting time.
Visualizations

a (5.49 MeV) a (6.00 Me Lead-214 B~ .| Bismuth-214 B- a (7.69 Me Lead-210
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Click to download full resolution via product page

Caption: Simplified alpha decay chain of Radon-222.
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Caption: Experimental workflow for 2:8Po detection.
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Caption: Logic for 218Po identification via half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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